3,5-dimethoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C20H22N2O5/c1-25-16-6-4-5-15(10-16)22-12-14(9-19(22)23)21-20(24)13-7-17(26-2)11-18(8-13)27-3/h4-8,10-11,14H,9,12H2,1-3H3,(H,21,24)
• InChI Key: FIAKSHWWFWVONK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

3,5-dimethoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide is a novel compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzamide family and has a molecular weight of 404.46 g/mol.

Scientific Research Applications

Potential Antipsychotic Agents

The synthesis and evaluation of compounds related to 3,5-dimethoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide have indicated their potential as antipsychotic agents. One study focused on compounds with variations in the methoxy group orientation and their affinity for the dopamine D-2 receptor, which is critical in antipsychotic drug action. These compounds, notably lacking o-hydroxy groups, displayed a balanced potency in vitro and in vivo, suggesting a lower tendency to induce extrapyramidal side effects, a common issue with antipsychotic medications (Högberg et al., 1990).

Radiopharmaceutical Synthesis

Another significant application is in the synthesis of radiopharmaceuticals for neuroimaging. Compounds derived from this chemical family have been synthesized for the preparation of radiolabeled agents targeting dopamine receptors, aiding in the diagnosis and study of neurological disorders. The synthesis method reported offers a high yield and straightforward approach, making it valuable for developing diagnostic agents (Bobeldijk et al., 1990).

Anti-inflammatory and Analgesic Agents

Research has also explored the synthesis of novel compounds derived from visnaginone and khellinone, including derivatives of the chemical structure , for their anti-inflammatory and analgesic properties. These compounds were found to inhibit cyclooxygenase enzymes (COX-1/COX-2) with significant selectivity and potency, offering potential as therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Antidiabetic Potential

In the realm of metabolic disorders, specific derivatives have been identified as potent anti-diabetic agents, enhancing glucose uptake in muscle cells and expressing proteins involved in glucose metabolism. Such findings highlight the potential of these compounds in treating diabetes through mechanisms involving the activation of AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor (PPAR) pathways, demonstrating a promising avenue for anti-diabetic drug development (Hwang et al., 2014).